Cas no 2090407-66-0 (1-[(Azepan-2-yl)methyl]-3-(propan-2-yl)urea)

• Product Name: 1-[(Azepan-2-yl)methyl]-3-(propan-2-yl)urea
• CAS No: 2090407-66-0
• MF: C₁₁H₂₃N₃O
• MW: 213.31982254982
• CID: 5697230
• PubChem ID: 84068346
• Update Time: 2025-05-20

1-[(Azepan-2-yl)methyl]-3-(propan-2-yl)urea Chemical and Physical Properties

Names and Identifiers

• EN300-840290
• 2090407-66-0
• 1-[(Azepan-2-yl)methyl]-3-(propan-2-yl)urea
• Urea, N-[(hexahydro-1H-azepin-2-yl)methyl]-N'-(1-methylethyl)-

• Inchi： 1S/C11H23N3O/c1-9(2)14-11(15)13-8-10-6-4-3-5-7-12-10/h9-10,12H,3-8H2,1-2H3,(H2,13,14,15)
• InChI Key： UNGNBHTYWXNOML-UHFFFAOYSA-N
• SMILES： O=C(NC(C)C)NCC1CCCCCN1

Computed Properties

• Exact Mass: 213.184112366g/mol
• Monoisotopic Mass: 213.184112366g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 53.2Ų

Experimental Properties

• Density: 0.958±0.06 g/cm3(Predicted)
• Boiling Point: 388.2±15.0 °C(Predicted)
• pka: 14.38±0.46(Predicted)

Additional information on 1-[(Azepan-2-yl)methyl]-3-(propan-2-yl)urea

Comprehensive Overview of 1-[(Azepan-2-yl)methyl]-3-(propan-2-yl)urea (CAS No. 2090407-66-0)

1-[(Azepan-2-yl)methyl]-3-(propan-2-yl)urea (CAS No. 2090407-66-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This urea derivative features a unique structural framework, combining an azepane ring with an isopropyl group, making it a valuable intermediate in drug discovery and medicinal chemistry. Researchers and industry professionals are increasingly interested in this compound due to its potential applications in kinase inhibition and central nervous system (CNS) drug development.

The molecular structure of 1-[(Azepan-2-yl)methyl]-3-(propan-2-yl)urea includes a seven-membered azepane ring, which enhances its binding affinity to biological targets. The presence of the isopropyl urea moiety further contributes to its stability and solubility, critical factors in drug formulation. Recent studies highlight its role in modulating protein-protein interactions (PPIs), a hot topic in modern drug design. This aligns with the growing demand for small-molecule therapeutics targeting complex diseases like cancer and neurodegenerative disorders.

In the context of AI-driven drug discovery, 1-[(Azepan-2-yl)methyl]-3-(propan-2-yl)urea has been identified as a promising candidate for virtual screening and machine learning-based optimization. Its structural versatility allows for easy modification, enabling researchers to explore its structure-activity relationships (SAR). This is particularly relevant given the surge in interest around computational chemistry and de novo molecular design, where compounds like this are often used as scaffolds.

The synthesis of 1-[(Azepan-2-yl)methyl]-3-(propan-2-yl)urea typically involves multi-step organic reactions, including reductive amination and urea coupling. These processes are well-documented in peer-reviewed journals, making it accessible to synthetic chemists. Its high purity and consistent yield have made it a preferred choice for laboratories focusing on high-throughput screening (HTS) and fragment-based drug design.

From a commercial perspective, the demand for 1-[(Azepan-2-yl)methyl]-3-(propan-2-yl)urea is rising, driven by its applications in preclinical research and patented drug formulations. Suppliers often highlight its GMP-grade availability, catering to pharmaceutical companies requiring stringent quality standards. Additionally, its role in bioconjugation and prodrug development has expanded its market potential, particularly in oncology and neurology.

Environmental and regulatory considerations for 1-[(Azepan-2-yl)methyl]-3-(propan-2-yl)urea are also noteworthy. While it is not classified as a hazardous substance, proper handling and disposal protocols are recommended to ensure safety. Its low ecotoxicity profile makes it a sustainable option for green chemistry initiatives, aligning with global trends toward eco-friendly synthesis.

In summary, 1-[(Azepan-2-yl)methyl]-3-(propan-2-yl)urea (CAS No. 2090407-66-0) represents a cutting-edge compound with multifaceted applications in drug discovery and chemical research. Its unique structure, combined with its therapeutic potential and commercial viability, positions it as a key player in the evolving landscape of medicinal chemistry. As research continues to uncover new uses for this molecule, its significance in both academic and industrial settings is expected to grow exponentially.